Cas no 1158764-92-1 (methyl 4-(pyrrolidin-3-yl)methylbenzoate)

• Product Name: methyl 4-(pyrrolidin-3-yl)methylbenzoate
• CAS No: 1158764-92-1
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6236246
• PubChem ID: 45074445
• Update Time: 2024-01-14

methyl 4-(pyrrolidin-3-yl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(pyrrolidin-3-yl)methylbenzoate
• EN300-1603643
• methyl 4-[(pyrrolidin-3-yl)methyl]benzoate
• 1158764-92-1

• Inchi： 1S/C13H17NO2/c1-16-13(15)12-4-2-10(3-5-12)8-11-6-7-14-9-11/h2-5,11,14H,6-9H2,1H3
• InChI Key： OPTBFKIVQIBNRR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)CC1CNCC1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters